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Compound of Interest

Compound Name:
Mal-PEG8-Phe-Lys-PAB-Exatecan

TFA

Cat. No.: B12409274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

procedures for Mal-PEG8-Phe-Lys-PAB-Exatecan TFA, an antibody-drug conjugate (ADC)

linker-payload complex. Due to the absence of a specific Safety Data Sheet (SDS) for the

complete conjugate, this guide is primarily based on the safety information available for its

cytotoxic component, Exatecan mesylate. The toxicity of the conjugate is predominantly

attributed to the exatecan payload.

Hazard Identification and Classification
Exatecan, the active payload, is a potent topoisomerase I inhibitor. It is classified as a

hazardous substance with significant health risks. The GHS classifications for Exatecan

mesylate are summarized below.

Table 1: GHS Hazard Classification for Exatecan Mesylate
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 2, 3
H300: Fatal if swallowed[1],

H301: Toxic if swallowed[2][3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[2][4]

Germ Cell Mutagenicity Category 1A, 1B
H340: May cause genetic

defects[1][2]

Reproductive Toxicity Category 1A, 1B
H360: May damage fertility or

the unborn child[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][4]

Hazard Pictograms:

GHS06: Skull and crossbones (Acute Toxicity)

GHS08: Health hazard (Mutagenicity, Reproductive Toxicity)

GHS07: Exclamation mark (Skin/Eye Irritation, Respiratory Irritation)

Signal Word: Danger[1][2][3]

Physical and Chemical Properties
Limited data is available for the full Mal-PEG8-Phe-Lys-PAB-Exatecan TFA conjugate. The

available information for Exatecan mesylate is provided below.

Table 2: Physical and Chemical Properties of Exatecan Mesylate
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Property Value

Molecular Formula C25H26FN3O7S[1]

Molecular Weight 531.55 g/mol [1]

Appearance Solid[2]

Melting/Boiling Point Not determined[2]

Flammability Product is not flammable[2]

Solubility

Soluble in DMSO[5]. In vivo formulations may

involve solvents like PEG300, Tween-80, and

saline[6][7].

Handling and Storage
Due to the hazardous nature of the exatecan payload, stringent safety precautions must be

observed when handling Mal-PEG8-Phe-Lys-PAB-Exatecan TFA.

Engineering Controls:

Work should be conducted in a designated potent compound handling area.

Use of a chemical fume hood is required to avoid inhalation of dust or aerosols.[3]

Ensure the laboratory is equipped with a safety shower and an eye wash station.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate chemical safety goggles or a face shield.[4]

Hand Protection: Use compatible, chemical-resistant gloves. Gloves should be inspected

before use and disposed of properly.[4]

Skin and Body Protection: Wear a lab coat, and consider additional protective clothing to

prevent skin contact.[1][4]
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Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH/MSHA or

European Standard EN 149 approved respirator should be worn.[4]

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Recommended storage for the stock solution is at -80°C for up to 6 months or -20°C for up to

1 month, protected from light.[8][9]

Store locked up.[1]

First-Aid Measures
In case of exposure, immediate medical attention is required.

Table 3: First-Aid Procedures for Exatecan Exposure
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek

immediate medical attention.[1][4]

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][4]

Ingestion

DO NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[1][3]

Experimental Protocols
Handling of Spills:

Evacuate personnel from the affected area.[1]

Wear appropriate PPE, including respiratory protection.[1]

Avoid generating dust.

Cover the spill with a suitable absorbent material.[3]

Carefully sweep or scoop up the material and place it into a sealed, labeled container for

disposal.[3]

Clean the spill area thoroughly.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-13631A/Exatecan-mesylate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-13631A/Exatecan-mesylate-SDS-MedChemExpress.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FE72401_5000_EN.pdf
https://file.medchemexpress.com/batch_PDF/HY-13631A/Exatecan-mesylate-SDS-MedChemExpress.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FE72401_5000_EN.pdf
https://file.medchemexpress.com/batch_PDF/HY-13631A/Exatecan-mesylate-SDS-MedChemExpress.pdf
https://www.medkoo.com/uploads/product/Exatecan_mesylate/safety/SDS_Exatecan_mesylate.pdf
https://file.medchemexpress.com/batch_PDF/HY-13631A/Exatecan-mesylate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-13631A/Exatecan-mesylate-SDS-MedChemExpress.pdf
https://www.medkoo.com/uploads/product/Exatecan_mesylate/safety/SDS_Exatecan_mesylate.pdf
https://www.medkoo.com/uploads/product/Exatecan_mesylate/safety/SDS_Exatecan_mesylate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

This material may be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[4]

Visualization of Emergency Response Workflow
The following diagram illustrates the logical workflow for responding to an accidental exposure

to Mal-PEG8-Phe-Lys-PAB-Exatecan TFA.
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Caption: Workflow for responding to accidental exposure.

This guide is intended for informational purposes for trained professionals and does not replace

a formal risk assessment. Always refer to the most current safety data sheets for all

components and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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